Cas no 1170540-51-8 (2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-phenylacetamide)

• Product Name: 2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-phenylacetamide
• CAS No: 1170540-51-8
• MF: C₂₀H₂₃N₅O
• MW: 349.429523706436
• CID: 6365843
• PubChem ID: 44087593
• Update Time: 2025-06-07

2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-phenylacetamide
• 2-[4-(1H-benzimidazol-2-ylmethyl)piperazin-1-yl]-N-phenylacetamide
• 1170540-51-8
• SR-01000923973
• F5621-0049
• 2-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-N-phenylacetamide
• VU0649153-1
• SR-01000923973-1
• CCG-321416
• 2-{4-[(1H-1,3-benzodiazol-2-yl)methyl]piperazin-1-yl}-N-phenylacetamide
• AKOS024267769

• Inchi： 1S/C20H23N5O/c26-20(21-16-6-2-1-3-7-16)15-25-12-10-24(11-13-25)14-19-22-17-8-4-5-9-18(17)23-19/h1-9H,10-15H2,(H,21,26)(H,22,23)
• InChI Key： LSCHGMCOVBGOFS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CN1CCN(CC2NC3=CC=CC=C3N=2)CC1

Computed Properties

• Exact Mass: 349.19026037g/mol
• Monoisotopic Mass: 349.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-phenylacetamide

Introduction to 2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-phenylacetamide (CAS No. 1170540-51-8)

2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-phenylacetamide, also known by its CAS number 1170540-51-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a benzodiazepine moiety and a piperazine ring, both of which are known for their diverse biological activities. The compound's structure suggests potential applications in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and oncology.

The benzodiazepine core of 2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-phenylacetamide is a well-known pharmacophore that has been extensively studied for its anxiolytic, sedative, and anticonvulsant properties. The piperazine ring, on the other hand, is often found in compounds with diverse biological activities, including those that modulate neurotransmitter systems. The combination of these structural elements in a single molecule provides a unique platform for exploring new therapeutic avenues.

Recent research has highlighted the potential of 2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-phenylacetamide as a lead compound for the development of drugs targeting CNS disorders. Studies have shown that this compound exhibits potent binding affinity to various receptors, including GABA-A receptors and serotonin receptors. This dual activity suggests that it may have a broad spectrum of therapeutic effects, making it an attractive candidate for further investigation.

In the context of oncology, 2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-phenylacetamide has shown promising results in preclinical studies. Research has demonstrated its ability to inhibit the growth of certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve modulation of signaling pathways that are critical for cell proliferation and survival. These findings suggest that this compound could be further developed as an anticancer agent.

The pharmacokinetic properties of 2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-phenylacetamide have also been investigated. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability, which are important considerations for drug development. Additionally, the compound has demonstrated low toxicity in animal models, further supporting its potential as a safe and effective therapeutic agent.

To date, several research groups have conducted detailed studies on the synthesis and biological evaluation of 2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-phenylacetamide. These studies have provided valuable insights into its structure-function relationships and have identified key structural modifications that can enhance its potency and selectivity. For example, modifications to the piperazine ring or the phenylacetamide moiety have been shown to significantly affect the compound's binding affinity and pharmacological profile.

The future development of 2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-phenylacetamide will likely involve further optimization of its chemical structure to improve its therapeutic index and reduce potential side effects. Additionally, clinical trials will be necessary to evaluate its safety and efficacy in human subjects. Given the compound's promising preclinical profile and the growing need for new treatments for CNS disorders and cancer, there is significant interest in advancing this compound through the drug development pipeline.

In conclusion, 2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-y l}-N - phen yl acet amide (CAS No . 1 7 0 5 4 0 - 5 8) represents an exciting area of research with potential applications in multiple therapeutic areas. Its unique structural features and promising biological activities make it a valuable lead compound for further investigation and development.